Cas no 930396-04-6 (3-ethyl-2-(morpholin-4-yl)pentan-1-amine)

3-Ethyl-2-(morpholin-4-yl)pentan-1-amine is a specialized amine derivative featuring a morpholine moiety, which enhances its utility in organic synthesis and pharmaceutical applications. The compound's unique structure, combining an ethyl-substituted pentyl chain with a morpholine ring, offers distinct reactivity and solubility properties. Its secondary amine functionality makes it a valuable intermediate for constructing complex molecules, particularly in medicinal chemistry where morpholine-containing scaffolds are prevalent. The compound's stability under standard conditions and compatibility with various reaction conditions further underscore its versatility. This makes it suitable for use in drug discovery, catalysis, and material science research, where precise molecular design is critical.
3-ethyl-2-(morpholin-4-yl)pentan-1-amine structure
930396-04-6 structure
Product Name:3-ethyl-2-(morpholin-4-yl)pentan-1-amine
CAS No:930396-04-6
MF:C11H24N2O
MW:200.321063041687
MDL:MFCD09388783
CID:3155334
PubChem ID:16228000
Update Time:2025-05-28

3-ethyl-2-(morpholin-4-yl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-ethyl-2-morpholin-4-ylpentan-1-amine
    • 3-ethyl-2-(morpholin-4-yl)pentan-1-amine
    • EN300-27705
    • G37089
    • F2186-0587
    • 930396-04-6
    • 101-599-2
    • AKOS000118013
    • Z243277336
    • FMB39604
    • CS-0244398
    • MDL: MFCD09388783
    • Inchi: 1S/C11H24N2O/c1-3-10(4-2)11(9-12)13-5-7-14-8-6-13/h10-11H,3-9,12H2,1-2H3
    • InChI Key: JUMTWIVSFPSIQO-UHFFFAOYSA-N
    • SMILES: O1CCN(CC1)C(CN)C(CC)CC

Computed Properties

  • Exact Mass: 200.188863393Da
  • Monoisotopic Mass: 200.188863393Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 38.5Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 282.7±20.0 °C at 760 mmHg
  • Flash Point: 124.8±21.8 °C
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-ethyl-2-(morpholin-4-yl)pentan-1-amine Security Information

3-ethyl-2-(morpholin-4-yl)pentan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B441603-50mg
3-ethyl-2-(morpholin-4-yl)pentan-1-amine
930396-04-6
50mg
$ 50.00 2022-06-07
TRC
B441603-100mg
3-ethyl-2-(morpholin-4-yl)pentan-1-amine
930396-04-6
100mg
$ 95.00 2022-06-07
TRC
B441603-500mg
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$ 320.00 2022-06-07
Enamine
EN300-27705-0.05g
3-ethyl-2-(morpholin-4-yl)pentan-1-amine
930396-04-6 95.0%
0.05g
$42.0 2025-03-21
Enamine
EN300-27705-0.1g
3-ethyl-2-(morpholin-4-yl)pentan-1-amine
930396-04-6 95.0%
0.1g
$66.0 2025-03-21
Enamine
EN300-27705-0.25g
3-ethyl-2-(morpholin-4-yl)pentan-1-amine
930396-04-6 95.0%
0.25g
$92.0 2025-03-21
Enamine
EN300-27705-0.5g
3-ethyl-2-(morpholin-4-yl)pentan-1-amine
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0.5g
$175.0 2025-03-21
Enamine
EN300-27705-1.0g
3-ethyl-2-(morpholin-4-yl)pentan-1-amine
930396-04-6 95.0%
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$256.0 2025-03-21
Enamine
EN300-27705-2.5g
3-ethyl-2-(morpholin-4-yl)pentan-1-amine
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2.5g
$503.0 2025-03-21
Enamine
EN300-27705-5.0g
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$743.0 2025-03-21
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